Cas no 36540-51-9 (3-Thiophenecarboxylicacid, 4-(diphenylmethyl)-)

• Product Name: 3-Thiophenecarboxylicacid, 4-(diphenylmethyl)-
• CAS No: 36540-51-9
• MF: C₁₈H₁₄O₂S
• MW: 294.367563724518
• CID: 323308
• PubChem ID: 315678
• Update Time: 2025-04-19

3-Thiophenecarboxylicacid, 4-(diphenylmethyl)- Chemical and Physical Properties

Names and Identifiers

• 3-Thiophenecarboxylicacid, 4-(diphenylmethyl)-
• 4-benzhydrylthiophene-3-carboxylic acid
• 4-Benzhydrylthiophen-3-carbonsaeure
• 4-benzhydryl-thiophene-3-carboxylic acid
• 36540-51-9
• DTXSID50311335
• NSC-241232
• 4-(Diphenylmethyl)thiophene-3-carboxylic acid
• NSC241232

• Inchi： 1S/C18H14O2S/c19-18(20)16-12-21-11-15(16)17(13-7-3-1-4-8-13)14-9-5-2-6-10-14/h1-12,17H,(H,19,20)
• InChI Key： BYRUKMRBPYPFJR-UHFFFAOYSA-N
• SMILES： S1C=C(C(=O)O)C(=C1)C(C1C=CC=CC=1)C1C=CC=CC=1

Computed Properties

• Exact Mass: 294.07100
• Monoisotopic Mass: 294.071
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 21
• Rotatable Bond Count: 4
• Complexity: 327
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.5
• Topological Polar Surface Area: 65.5Ų

Experimental Properties

• Density: 1.254
• Boiling Point: 462°Cat760mmHg
• Flash Point: 233.2°C
• Refractive Index: 1.646
• PSA: 65.54000
• LogP: 4.62650